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Compound of Interest

Compound Name: Perphenazine-d4

Cat. No.: B602518

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and isotopic purity analysis
of Perphenazine-d4. Perphenazine-d4 is a stable isotope-labeled analog of Perphenazine, a
typical antipsychotic medication. It serves as an invaluable internal standard for quantitative
bioanalytical assays, such as those used in therapeutic drug monitoring and pharmacokinetic
studies, due to its ability to improve the accuracy of mass spectrometry and liquid
chromatography methods[1].

Chemical and Physical Properties

A summary of the key chemical and physical properties of Perphenazine-d4 is presented in
Table 1. The deuteration is specifically located on the phenothiazine ring system.
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Property Value

Reference

2-(4-(3-(2-chloro-10H-
phenothiazin-10-yl-1,3,7,9-

IUPAC Name ) ) [1]
d4)propyl)piperazin-1-yl)ethan-
1-ol
CAS Number 155593-75-2 [1]12]
Molecular Formula C21H22D4CINsOS [2]
Molecular Weight 407.99 g/mol
Isotopic Purity >99% deuterated forms (di-d4)  [2]

Synthesis of Perphenazine-d4

While a specific, detailed, step-by-step protocol for the synthesis of Perphenazine-d4 is not

readily available in the public domain, a plausible synthetic route can be constructed based on

the known synthesis of Perphenazine and general methods for deuterium labeling of

phenothiazine derivatives. The synthesis involves two key stages: the preparation of the

deuterated phenothiazine core and its subsequent alkylation with the piperazine-containing

side chain.

Proposed Synthetic Pathway

The overall proposed synthetic pathway is depicted in the following diagram.
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Deuteration of Phenothiazine Core

Deuterium Gas (D2)

Catalyst (e.g., PtO2)
2-Chlorophenothiazine D20 or deuterated solvent o / o N\
| 2-Chlorophenothiazine-d4 Final Condensation

Side Chain Synthesis Condensation

Base (e.g., NaH)
1-bromo-3-chloropropane
: : Base (e.g., NaH A .
E\l-(z-hydroxyethyl)plperaZ|ne)—‘—q—.—be-(}chIoropropyl)—4—(2-hydroxyethyl)plperazma

Perphenazine-d4 Sample

) (

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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